Cas no 856762-66-8 ((1R)-1-4-(propan-2-yl)phenylethan-1-amine)
856762-66-8 structure
Product Name:(1R)-1-4-(propan-2-yl)phenylethan-1-amine
CAS No:856762-66-8
MF:C11H17N
MW:163.259382963181
MDL:MFCD06762200
CID:720356
PubChem ID:2063954
Update Time:2024-03-01
(1R)-1-4-(propan-2-yl)phenylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, a-methyl-4-(1-methylethyl)-, (aR)-
- BENZENEMETHANAMINE, Α-METHYL-4-(1-METHYLETHYL)-, (ΑR)-
- (1R)-1-4-(propan-2-yl)phenylethan-1-amine
- Benzenemethanamine,a-methyl-4-(1-methylethyl)-, (aR)-
- a-Methyl-4-(1-Methylethyl)-
- (1R)-1-(4-propan-2-ylphenyl)ethanamine
- (R)-1-(4-isopropylphenyl)ethan-1-amine
-
- MDL: MFCD06762200
- Inchi: 1S/C11H17N/c1-8(2)10-4-6-11(7-5-10)9(3)12/h4-9H,12H2,1-3H3/t9-/m1/s1
- InChI Key: UHAQMLODFYUKOM-SECBINFHSA-N
- SMILES: N[C@@H](C1C=CC(C(C)C)=CC=1)C
Computed Properties
- Exact Mass: 163.136
- Monoisotopic Mass: 163.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
- XLogP3: 2.3
Experimental Properties
- Density: 0.923
- Boiling Point: 236.1°C at 760 mmHg
- Flash Point: 101.5°C
- Refractive Index: 1.517
- PSA: 26.02000
- LogP: 3.53000
- pka: 9.18±0.10(Predicted)
(1R)-1-4-(propan-2-yl)phenylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-87887-0.05g |
(1R)-1-[4-(propan-2-yl)phenyl]ethan-1-amine |
856762-66-8 | 0.05g |
$304.0 | 2023-09-01 | ||
| Enamine | EN300-87887-0.1g |
(1R)-1-[4-(propan-2-yl)phenyl]ethan-1-amine |
856762-66-8 | 0.1g |
$319.0 | 2023-09-01 | ||
| Enamine | EN300-87887-0.25g |
(1R)-1-[4-(propan-2-yl)phenyl]ethan-1-amine |
856762-66-8 | 0.25g |
$333.0 | 2023-09-01 | ||
| Enamine | EN300-87887-0.5g |
(1R)-1-[4-(propan-2-yl)phenyl]ethan-1-amine |
856762-66-8 | 0.5g |
$348.0 | 2023-09-01 | ||
| Enamine | EN300-87887-1.0g |
(1R)-1-[4-(propan-2-yl)phenyl]ethan-1-amine |
856762-66-8 | 1.0g |
$362.0 | 2023-02-11 | ||
| Enamine | EN300-87887-2.5g |
(1R)-1-[4-(propan-2-yl)phenyl]ethan-1-amine |
856762-66-8 | 2.5g |
$784.0 | 2023-09-01 | ||
| Enamine | EN300-87887-5.0g |
(1R)-1-[4-(propan-2-yl)phenyl]ethan-1-amine |
856762-66-8 | 5.0g |
$1442.0 | 2023-02-11 | ||
| Enamine | EN300-87887-10.0g |
(1R)-1-[4-(propan-2-yl)phenyl]ethan-1-amine |
856762-66-8 | 10.0g |
$2659.0 | 2023-02-11 | ||
| Enamine | EN300-87887-1g |
(1R)-1-[4-(propan-2-yl)phenyl]ethan-1-amine |
856762-66-8 | 1g |
$362.0 | 2023-09-01 | ||
| Enamine | EN300-87887-5g |
(1R)-1-[4-(propan-2-yl)phenyl]ethan-1-amine |
856762-66-8 | 5g |
$1442.0 | 2023-09-01 |
(1R)-1-4-(propan-2-yl)phenylethan-1-amine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
856762-66-8 ((1R)-1-4-(propan-2-yl)phenylethan-1-amine) Related Products
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- 3886-69-9((1R)-1-phenylethan-1-amine)
- 14002-51-8(4-Phenylbenzoyl chloride)
- 5824-40-8(Triphenylmethylamine)
- 618-36-0(1-phenylethan-1-amine)
- 138457-19-9((1R)-1-(3-methylphenyl)ethan-1-amine)
- 2627-86-3((S)-alpha-phenylethylamine)
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